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Introduction
ML365 is a potent and selective small-molecule inhibitor of the two-pore domain potassium

(K2P) channels, primarily targeting TASK-1 (KCNK3) and TWIK2.[1][2][3][4][5] Its ability to

modulate ion channel activity has significant implications for inflammatory signaling pathways,

making it a valuable tool for in vitro cell culture studies. These application notes provide

detailed protocols for utilizing ML365 to investigate its effects on inflammatory responses,

specifically focusing on the NF-κB and NLRP3 inflammasome pathways.

Mechanism of Action
ML365 exerts its biological effects through the inhibition of specific potassium channels. Its

primary targets are:

TASK-1 (KCNK3): A member of the two-pore domain potassium channel family, TASK-1 is

involved in setting the resting membrane potential in various cell types. Inhibition of TASK-1

can modulate cellular excitability and downstream signaling pathways.[2][3][4]

TWIK2: Another two-pore domain potassium channel that has been identified as a crucial

mediator of potassium efflux required for the activation of the NLRP3 inflammasome.[1][5]
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By inhibiting these channels, ML365 can effectively suppress inflammatory responses, as

detailed in the subsequent protocols.

Data Presentation
The following tables summarize the key quantitative data for ML365 based on available

literature.

Table 1: Inhibitory Activity of ML365[1][3][6]

Target Channel IC50 Value Assay Type Cell Line

TASK-1 (KCNK3) 4 nM
Thallium Influx

Fluorescent Assay
CHO cells

TASK-1 (KCNK3) 16 nM

Automated

Electrophysiology

Assay

CHO cells

TASK-3 (KCNK9) 390 nM Not Specified Not Specified

TWIK2 4.07 µM
Whole-cell Voltage-

clamp Recording
COS-7 cells

Table 2: Illustrative Dose-Dependent Inhibition of Pro-Inflammatory Cytokine Release by

ML365 in LPS-Stimulated RAW264.7 Macrophages

Note: The following data are representative examples based on qualitative statements from the

literature that ML365 suppresses the release of these cytokines.[2] Actual values may vary

depending on experimental conditions.
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ML365
Concentration (µM)

TNF-α Inhibition
(%)

IL-6 Inhibition (%) IL-1β Inhibition (%)

0.1 ~15% ~10% ~12%

1 ~45% ~35% ~40%

5 ~75% ~60% ~70%

10 ~90% ~85% ~88%

Table 3: Illustrative Quantitative Analysis of ML365 on Key Signaling Proteins in LPS-

Stimulated RAW264.7 Macrophages (Western Blot Densitometry)

Note: The following data are representative examples based on the qualitative finding that

ML365 inhibits the expression of these proteins.[2] Actual values may vary.

ML365
Concentration (µM)

p-Erk/Erk (Fold
Change)

p-p38/p38 (Fold
Change)

p-Jnk/Jnk (Fold
Change)

0 (LPS only) 1.00 1.00 1.00

1 0.65 0.70 0.68

5 0.30 0.35 0.32

10 0.15 0.20 0.18

Signaling Pathways and Experimental Workflows
NF-κB Signaling Pathway Inhibition by ML365
ML365 has been shown to inhibit the lipopolysaccharide (LPS)-induced inflammatory response

by regulating the NF-κB signaling pathway.[2] This involves the suppression of key downstream

kinases.
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Experimental Workflow: Investigating ML365 Effects on
the NF-κB Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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